3-{[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]thio}-6-thien-2-ylpyridazine

• IUPAC Name: 1-(4-phenylpiperazin-1-yl)-2-(6-thiophen-2-ylpyridazin-3-yl)sulfanylethanone
• InChI: InChI=1S/C20H20N4OS2/c25-20(24-12-10-23(11-13-24)16-5-2-1-3-6-16)15-27-19-9-8-17(21-22-19)18-7-4-14-26-18/h1-9,14H,10-13,15H2
• InChI Key: NZZFPXYINKKAAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C20H20N4OS2
• Molecular Weight: 396.5 g/mol

Description

3-{[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]thio}-6-thien-2-ylpyridazine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the pyridazine family and has shown promising results in various areas of research.

Scientific Research Applications

Synthesis and Cytotoxic Activity

• A study by Nguyen et al. (2019) involved the synthesis of compounds related to your chemical of interest. They explored their cytotoxic activity against K562 (chronic myelogenous leukemia) cells and MCF7 (breast cancer) cells, showing mild-to-moderate activity.

Antimicrobial and Anticancer Applications

• Research by Elewa et al. (2021) focused on the synthesis of new pyridines, including derivatives of your compound. These compounds were evaluated for their antibacterial and antitumor activities.

Tuberculostatic Activity

• Foks et al. (2004) investigated derivatives of phenylpiperazine, a component of your compound, for tuberculostatic activity. They found minimum inhibiting concentrations (MIC) within 25 - 100 mg/ml Foks et al. (2004).

Antimicrobial Evaluation

• A study by Farag et al. (2008) explored the antimicrobial evaluation of similar pyridazine derivatives, indicating their potential in fighting bacterial infections.